Cas no 1823268-65-0 (Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate
• CAS No: 1823268-65-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD26407291
• CID: 4918097
• PubChem ID: 71744132
• Update Time: 2026-02-27

Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-OXOCYCLOBUTYL)AZETIDINE-1-CARBOXYLATE
• SB51852
• 1-Boc-3-(2-oxocyclobutyl)azetidine
• TERT-BUTYL3-(2-OXOCYCLOBUTYL)AZETIDINE-1-CARBOXYLATE
• 1823268-65-0
• MFCD26407291
• PS-16360
• SY321801
• Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate

• MDL： MFCD26407291
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8(7-13)9-4-5-10(9)14/h8-9H,4-7H2,1-3H3
• InChI Key： FKWFHNQBVDSXKX-UHFFFAOYSA-N
• SMILES： O=C1CCC1C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate (CAS No. 1823268-65-0)

Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate, identified by the chemical compound code CAS No. 1823268-65-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a cyclobutyl ring with an azetidine core, further functionalized with a tert-butyl ester group. The intricate architecture of this molecule presents a promising scaffold for the development of novel bioactive agents, particularly in the realm of drug discovery and molecular pharmacology.

The tert-butyl moiety in the compound's name is a critical substituent that contributes to its chemical stability and influences its interactions with biological targets. This bulky group enhances the lipophilicity of the molecule, making it more soluble in lipophilic environments and potentially facilitating its absorption and distribution within biological systems. Additionally, the 2-oxocyclobutyl fragment introduces a carbonyl functionality, which can participate in hydrogen bonding or other forms of molecular interaction, thereby modulating the compound's pharmacokinetic and pharmacodynamic properties.

The azetidine-1-carboxylate backbone of Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate is particularly noteworthy due to its structural similarity to certain natural products and pharmacologically active compounds. Azetidine derivatives have been explored extensively for their potential applications in treating various diseases, including infectious disorders and inflammatory conditions. The presence of the carboxylate group at the 1-position provides a site for further derivatization, allowing chemists to modify the molecule's properties to achieve desired biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate with target proteins. Studies indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that it could interact with enzymes such as kinases or proteases, which are often implicated in cancer progression or inflammatory responses. These findings highlight the potential of this molecule as a lead compound for further medicinal chemistry optimization.

In vitro experiments have begun to elucidate the biological activity of Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate. Initial assays have demonstrated promising results in terms of cytotoxicity against specific cancer cell lines, indicating its potential as an anticancer agent. Additionally, the compound has shown modulatory effects on inflammatory pathways, suggesting its utility in developing treatments for autoimmune diseases or chronic inflammation. These preliminary findings are encouraging and warrant further investigation into its mechanism of action and therapeutic potential.

The synthesis of Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to efficiently build the required stereocenters and functional groups. These advancements not only improve the yield and purity of the final product but also allow for greater flexibility in modifying the molecular structure for optimal biological activity.

The pharmaceutical industry is increasingly interested in exploring novel heterocyclic compounds like Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate due to their diverse biological activities and potential therapeutic applications. The integration of machine learning algorithms into drug discovery processes has further accelerated the identification of promising candidates for clinical development. By leveraging large datasets and predictive models, researchers can rapidly screen compounds like this one for their potential efficacy and safety profiles.

Future research directions for Tert-butyl 3-(2-oxocyclobutyl)azetidine-1-carboxylate include optimizing its chemical structure to enhance its pharmacological properties and conducting comprehensive preclinical studies to evaluate its safety and efficacy. Additionally, exploring its potential as a prodrug or combination therapy could expand its therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential to translate these promising findings into tangible medical breakthroughs.

In conclusion, Tert-butyl 3-(2-oxocyclobutil)azetidine-1-carboxyllate (CAS No. 1823268-65-0) represents a fascinating example of how structural innovation in organic chemistry can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups and structural features makes it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.